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Introduction

The initial investigation of female infertility requires a meticulous and systematic evaluation of
the reproductive organs. Endovaginal ultrasound, also known as transvaginal ultrasound
(TVS), has become an indispensable, first-line imaging modality in this process.[1][2] Its ability
to provide high-resolution images of the pelvic organs makes it a powerful, non-invasive, and
cost-effective tool for assessing uterine, ovarian, and tubal factors contributing to infertility.[2][3]
Unlike transabdominal ultrasound, the transvaginal approach places the high-frequency
transducer in close proximity to the uterus and ovaries, enabling detailed visualization of their
morphology and function.[2][4] This technical guide provides an in-depth overview of the core
endovaginal ultrasound methodologies used in the initial workup of female infertility, tailored for
researchers, scientists, and drug development professionals.

Core Methodologies and Experimental Protocols

A comprehensive infertility investigation utilizes several specialized endovaginal ultrasound
techniques. The initial scan provides a baseline assessment of the pelvic anatomy, after which
more specific protocols may be employed.[5]

Standard 2D Endovaginal Ultrasound: Baseline
Assessment
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The standard 2D ultrasound is the foundational examination in the infertility workup. It
systematically evaluates the uterus, endometrium, ovaries, and adnexa.[5]

Experimental Protocol:

« Patient Preparation: The examination is performed with an empty bladder to optimize
visualization.[2]

e Timing: For general assessment, the timing is flexible. However, for specific evaluations like
antral follicle count, the early follicular phase (days 2-4 of the menstrual cycle) is optimal.[6]

e Procedure:

o A high-frequency (= 7 MHz) transvaginal ultrasound transducer is covered with a sterile
probe cover and lubricating gel.[2][7]

o The probe is inserted into the vagina to obtain clear images of the pelvic organs.[4]

o Uterine Assessment: The uterus is evaluated in both sagittal and transverse planes to
measure its dimensions (length, width, anteroposterior diameter) and assess the
myometrium for abnormalities such as fibroids or adenomyosis.[5][8]

o Endometrial Assessment: The endometrial thickness is measured from the outer edge to
the outer edge in the midsagittal plane.[5][9] Its pattern (e.qg., trilaminar or echogenic) is
documented, as this changes throughout the menstrual cycle.[10]

o Ovarian Assessment: Both ovaries are identified and their volume is calculated. The
presence of any cysts or masses is noted.[5]

o Adnexal and Cul-de-sac Evaluation: The adnexa are examined for abnormalities like
hydrosalpinges (fluid-filled fallopian tubes), and the cul-de-sac is checked for free fluid.[2]

[5]

Antral Follicle Count (AFC) for Ovarian Reserve
Assessment
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The Antral Follicle Count (AFC) is a key sonographic marker for estimating ovarian reserve,
which reflects the quantity of the remaining egg pool.[6][11] It is a strong predictor of ovarian
response to gonadotropin stimulation in assisted reproductive technology (ART).[6][12]

Experimental Protocol:
o Patient Preparation: No special preparation is required beyond an empty bladder.

o Timing: The AFC is best performed in the early follicular phase of the menstrual cycle (days
2-4).[6]

e Procedure:

o Using a high-frequency transvaginal transducer (= 7 MHz), each ovary is systematically
scanned from the outer to the inner margin.[7]

o All antral follicles measuring 2-10 mm in diameter in both ovaries are counted.[13]

o The count can be performed using real-time 2D ultrasound, stored 2D cine-loops, or 3D
datasets.[13] While real-time scanning allows for maneuvers to differentiate follicles from
other structures, 3D techniques can reduce scanning time and inter-observer variability.[7]
[13]

o The total AFC is the sum of the follicles in both ovaries.

Saline Infusion Sonohysterography (SIS) for Uterine
Cavity Evaluation

SIS, or sonohysterography, is a specialized procedure that enhances the visualization of the
endometrial cavity.[14] By introducing sterile saline, it can delineate subtle intrauterine
pathologies like polyps, submucosal fibroids, adhesions, or congenital anomalies that might be
missed on a standard ultrasound.[15][16][17]

Experimental Protocol:

o Patient Preparation: The procedure should not be performed if pregnancy or active pelvic
infection is suspected.[18] Some practitioners may recommend a pre-procedure analgesic
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like ibuprofen.[18]

o Timing: SIS is typically performed in the early follicular phase, after menstruation has ceased
(usually days 5-9), to ensure a thin endometrium and avoid disrupting a potential pregnancy.
[14][15]

e Procedure:

[¢]

A baseline transvaginal ultrasound is performed.

o Aspeculum is placed in the vagina, and the cervix is cleansed with an antiseptic solution.
[15]

o Athin, flexible catheter is inserted through the cervix into the uterine cavity.[17]
o The speculum is removed, and the transvaginal ultrasound probe is reinserted.

o Sterile saline is slowly infused through the catheter while real-time ultrasound imaging is
performed.[17] The saline distends the uterine cavity, outlining any intracavitary lesions.
[16]

o The entire procedure typically takes less than 30 minutes.[14][16]

Doppler Ultrasonography for Receptivity Assessment

Color and pulsed Doppler ultrasound are used to non-invasively assess blood flow to the
uterus and endometrium, which is considered essential for successful embryo implantation.[19]
[20]

Experimental Protocol:
» Patient Preparation: Standard preparation for a transvaginal ultrasound.

o Timing: This assessment is often performed on the day of hCG administration or embryo
transfer in ART cycles.

e Procedure:
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o

[e]

A transvaginal ultrasound probe with Doppler capabilities is used.

Uterine Artery Doppler: The uterine arteries are identified at the level of the internal
cervical os. The Pulsatility Index (PI) and Resistance Index (RI) are measured. Lower
impedance (lower PI/RI) is generally associated with better endometrial receptivity.[20][21]

Endometrial/Subendometrial Blood Flow: The color Doppler gate is placed over the
endometrium and subendometrial region to visualize vascularity.[5] Flow can be
gualitatively graded or quantitatively assessed using 3D power Doppler to calculate
vascularization indices (VI, Fl, VFI).[21] The presence of multifocal blood flow within the
endometrium is considered a favorable sign.[10][22]

3D Ultrasonography for Uterine Anomalies

Three-dimensional (3D) ultrasound provides a detailed assessment of uterine morphology and

is superior to 2D ultrasound for diagnosing and classifying congenital Mullerian duct anomalies

(MDASs).[23] The key advantage is its ability to generate a coronal view of the uterus, which is

crucial for differentiating between anomalies like septate and bicornuate uteri.[23][24]

Experimental Protocol:

o Patient Preparation: Standard preparation for a transvaginal ultrasound.

» Timing: Can be performed at any time, but the mid-luteal phase is often preferred due to the

thicker, more distinct endometrium.

e Procedure:

o

A standard 2D transvaginal scan is performed first to assess the uterine position.[25]

A 3D volume acquisition is performed in the sagittal plane of the uterus, ensuring the
entire uterus from the fundus to the cervix is included in the volume box.[26]

The acquired volume is then manipulated using multiplanar reconstruction software to
obtain a true coronal view.

This view allows for precise assessment of both the external uterine fundal contour and
the internal shape of the endometrial cavity, which is essential for classification according
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to ESHRE/ESGE or ASRM guidelines.[25][27]

Data Presentation: Quantitative Analysis

Summarizing quantitative data from ultrasound assessments is crucial for clinical decision-
making and research.
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Signaling Pathways and Logical Relationships

Endovaginal ultrasound provides morphological and physiological data that reflects underlying

molecular and cellular processes. The logical workflow of an investigation and the signaling

pathways influencing endometrial receptivity can be visualized.

Logical Workflow Diagram

The following diagram illustrates the central role of endovaginal ultrasound in the initial infertility
workup, branching into specialized investigations based on initial findings.
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Initial infertility investigation workflow using ultrasound.

Experimental Workflow: Saline Infusion

Sonohysterography (SIS)

This diagram details the sequential steps involved in performing an SIS procedure.
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Step-by-step workflow for the SIS procedure.

Signaling Pathways in Endometrial Development

Ovarian stimulation during ART can alter hormonal levels, impacting endometrial signaling
pathways crucial for receptivity. Research indicates that insulin and thyroid hormone signaling
pathways may be affected.[30] This diagram conceptualizes these influences.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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